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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842 Get Quote

An In-depth Technical Guide to Divinyl Tetramethyldisiloxane

Abstract
Divinyl tetramethyldisiloxane, a key organosilicon compound, plays a pivotal role in the

synthesis of a wide array of silicon-based materials. This document provides a comprehensive

overview of its fundamental chemical and physical properties, molecular structure, and a

detailed experimental protocol for its synthesis. Its applications in polymer chemistry,

electronics, and as a ligand in organometallic catalysis are also discussed, offering valuable

insights for researchers, scientists, and professionals in drug development and materials

science.

Chemical Identification and Properties
1,3-Divinyltetramethyldisiloxane is an organosilicon compound characterized by a disiloxane

backbone with two vinyl groups at the terminal silicon atoms.[1] This structure makes it a

crucial building block for silicone elastomers and resins.[2] Its chemical identifiers and key

physical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₈H₁₈OSi₂ [3][4]

Molecular Weight 186.40 g/mol [3][4]

CAS Number 2627-95-4 [2][3]

IUPAC Name
1,3-Diethenyl-1,1,3,3-

tetramethyldisiloxane
[5]

Synonyms

1,1,3,3-Tetramethyl-1,3-

divinyldisiloxane,

ethenyl[(ethenyldimethylsilyl)ox

y]dimethylsilane

[2][3][4]

Appearance Colorless, transparent liquid [2][6]

Density 0.809 g/mL at 25 °C [2]

Boiling Point 139 °C [2]

Melting Point -99 °C

Refractive Index n20/D 1.411
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Molecular Structure
The structure of divinyl tetramethyldisiloxane consists of a central oxygen atom bonded to

two silicon atoms. Each silicon atom is, in turn, bonded to two methyl groups and one vinyl

group. This configuration is foundational to its utility in polymerization reactions.

Molecular structure of 1,3-Divinyltetramethyldisiloxane.

Experimental Protocols: Synthesis
A common industrial method for producing divinyl tetramethyldisiloxane is through a sodium

condensation reaction followed by hydrolysis.[2]
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Objective: To synthesize 1,3-Divinyltetramethyldisiloxane.

Materials:

Dimethyldiethoxysilane

Chloroethene (Vinyl chloride)

Sodium metal

Reaction unit (for hydrolysis)

Separation unit (for solid-liquid separation)

Distillation unit

Methodology:

Polycondensation: Dimethyldiethoxysilane, chloroethene, and sodium are introduced into a

reactor. A polycondensation reaction is initiated to form a single vinyl end-capped

intermediate product.[2]

Separation: The resulting mixture undergoes solid-liquid separation to isolate the single vinyl

end-capped intermediate.[2]

Hydrolysis: The isolated intermediate product is then subjected to hydrolysis in a dedicated

reaction unit. This step converts the single vinyl end-capped intermediate into a divinyl end-

capped intermediate product.[2]

Purification: Finally, the divinyl end-capped product is purified via distillation to yield the final,

high-purity divinyl tetramethyldisiloxane.[2]

This solvent-free process makes the resulting product suitable for high-standard applications in

fields such as pharmaceuticals and semiconductors.[2]
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Synthesis Workflow for Divinyl Tetramethyldisiloxane

Starting Materials

Process Steps

Intermediates & Final Product

Dimethyldiethoxysilane

Polycondensation Reaction

Chloroethene Sodium

Single Vinyl End-Capped Intermediate

Solid-Liquid Separation

Hydrolysis Divinyl End-Capped Intermediate

Distillation

Divinyl Tetramethyldisiloxane

Click to download full resolution via product page

Process flow diagram for the synthesis of Divinyltetramethyldisiloxane.

Applications
Divinyl tetramethyldisiloxane is a versatile compound with numerous applications across

various industries:

Silicone Polymers: It serves as a crucial building block and end-capping agent in the

production of vinyl silicone fluids, silicone elastomers, and silicone resins.[2] These materials

are valued for their flexibility, heat resistance, and biocompatibility, leading to their use in

adhesives, sealants, gaskets, and medical devices.[2]

Electronics Industry: Due to its excellent weather resistance and electrical insulation

properties, it is used in the synthesis of silicone resins for coatings, paints, and the

encapsulation of electronic components to protect them from environmental factors.[2]

Organometallic Chemistry: It acts as a diolefin ligand in complexes with d10-metal centers

and is a component of Karstedt's catalyst, which is used in hydrosilylation reactions.[5][6]
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Safety and Handling
Divinyl tetramethyldisiloxane is classified as a highly flammable liquid and vapor.[4] It can

cause skin and eye irritation.[4] Appropriate personal protective equipment, including gloves,

eye shields, and respiratory protection, should be used when handling this chemical. It should

be stored in a well-ventilated area away from sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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